Cas no 32156-80-2 (Deriphyllin)

• Product Name: Deriphyllin
• CAS No: 32156-80-2
• MF: C₁₁H₁₉N₅O₄
• MW: 285.299661874771
• CID: 306464
• PubChem ID: 122562
• Update Time: 2025-04-19

Deriphyllin Chemical and Physical Properties

Names and Identifiers

• Deriphyllin
• Adisne {Diethanolamine}
• Q27293506
• X3D62BXX1R
• 1,3-dimethyl-7H-purine-2,6-dione;2-(2-hydroxyethylamino)ethanol
• 32156-80-2
• THEOPHYLLINE DIETHANOLAMINE [MI]
• Theophylline diethanolamine
• Hydroxyethyltheophylline complet
• 1,3-Dimethyl-3,9-dihydro-1H-purine-2,6-dione--2,2'-azanediyldi(ethan-1-ol) (1/1)
• SCHEMBL8494464
• UNII-X3D62BXX1R
• DTXSID90954028

• Inchi： 1S/C7H8N4O2.C4H11NO2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;6-3-1-5-2-4-7/h3H,1-2H3,(H,8,9);5-7H,1-4H2
• InChI Key： XYBFIZMXHHNHKG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2)N(C)C(N1C)=O.OCCNCCO

Computed Properties

• Exact Mass: 285.14387
• Monoisotopic Mass: 285.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Boiling Point: 454.1°Cat760mmHg
• Flash Point: 228.4°C
• PSA: 121.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines